Cas no 69741-91-9 (5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine)
69741-91-9 structure
Product Name:5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine
CAS No:69741-91-9
MF:C6H11N3O
MW:141.171040773392
CID:974151
PubChem ID:23273427
Update Time:2024-03-01
5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Oxadiazol-2-amine,5-(1-methylpropyl)-(9CI)
- 5-(BUTAN-2-YL)-1,3,4-OXADIAZOL-2-AMINE
- AOD100712
- 5-(sec-Butyl)-1,3,4-oxadiazol-2-amine
- 5-(1-Methylpropyl)-1,3,4-oxadiazole-2-amine
- 2-AMINO-5-SEC-BUTYL-1,3,4-OXADIAZOLE
- 5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine
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- Inchi: 1S/C6H11N3O/c1-3-4(2)5-8-9-6(7)10-5/h4H,3H2,1-2H3,(H2,7,9)
- InChI Key: RKHGGNRULVZPLJ-UHFFFAOYSA-N
- SMILES: O1C(N)=NN=C1C(C)CC
Computed Properties
- Exact Mass: 141.090211983g/mol
- Monoisotopic Mass: 141.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.9
5-(Butan-2-YL)-1,3,4-oxadiazol-2-amine Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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